3-chloro-4-iodo-1H-pyrrolo[2,3-b]pyridine
Overview
Description
“3-chloro-4-iodo-1H-pyrrolo[2,3-b]pyridine” is a chemical compound with the molecular formula C7H4ClIN2 . It is a solid substance . The compound is part of the 1H-pyrrolo[2,3-b]pyridine family .
Synthesis Analysis
The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives has been reported in various studies . For instance, one method involves the treatment of 4-chloro-1H-pyrrolo[2,3-b]pyridine with sodium hydride (NaH) and SEMCl .
Molecular Structure Analysis
The molecular structure of 1H-pyrrolo[2,3-b]pyridine derivatives has been analyzed using high-resolution X-ray diffraction data . The covalent nature of N–C and C–C bonds in the pyrrolopyridine skeleton of the molecule has been established .
Chemical Reactions Analysis
The chemical reactions involving 1H-pyrrolo[2,3-b]pyridine derivatives have been studied . For example, the experimental charge density distribution in 4-chloro-1H-pyrrolo[2,3-b]pyridine has been carried out using high-resolution X-ray diffraction data .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-chloro-4-iodo-1H-pyrrolo[2,3-b]pyridine” include a molecular weight of 278.48 . It is a solid substance .
Scientific Research Applications
Synthesis of 1H-Pyrazolo[3,4-b]pyridines
3-chloro-4-iodo-1H-pyrrolo[2,3-b]pyridine: is utilized in the synthesis of 1H-pyrazolo[3,4-b]pyridines , which are heterocyclic compounds with potential tautomeric forms. These compounds have been described in over 5500 references, including 2400 patents, indicating their significant utility in various fields .
Biomedical Applications
The compound serves as a precursor in the development of biomedical applications. Its derivatives are explored for biological activities, including potential anticancer properties. The structural similarity to purine bases like adenine and guanine makes it a valuable scaffold for medicinal chemistry .
FGFR4 Inhibitors
Researchers have developed derivatives of 3-chloro-4-iodo-1H-pyrrolo[2,3-b]pyridine as FGFR4 inhibitors with potent antiproliferative activity against Hep3B cells, showcasing its relevance in cancer therapy .
Human Neutrophil Elastase Inhibition
The compound’s analogues have been used in research targeting human neutrophil elastase (HNE), an enzyme implicated in various inflammatory diseases. This highlights its potential in developing treatments for conditions associated with HNE activity .
Anticancer Therapy
Pyrrolopyridine scaffolds, similar to 3-chloro-4-iodo-1H-pyrrolo[2,3-b]pyridine , are found in drugs like Vemurafenib or Pexidartinib, which are used in anticancer therapy. Derivatives show inhibitory effects against FMS kinase, promising for anticancer and antiarthritic drug development .
Biological Material Research
As a biochemical reagent, 3-chloro-4-iodo-1H-pyrrolo[2,3-b]pyridine is used in life science research related to biological materials or organic compounds. This underscores its versatility in various scientific studies .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various biological targets, such as glucose transporters and ion channels .
Mode of Action
It is known that the covalent nature of n–c and c–c bonds in the pyrrolopyridine skeleton of the molecule has been established by (3, −1) bond critical points associated with relatively large electron densities .
Biochemical Pathways
Similar compounds have been shown to influence pathways related to glucose metabolism and ion transport .
Result of Action
Similar compounds have been shown to reduce the migration and invasion abilities of certain cells .
Action Environment
It is known that many chemical compounds can be influenced by factors such as temperature, ph, and the presence of other chemicals .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-chloro-4-iodo-1H-pyrrolo[2,3-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIN2/c8-4-3-11-7-6(4)5(9)1-2-10-7/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AACCTCANGOIUGS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C2C(=C1I)C(=CN2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.48 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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